Cas no 1806478-29-4 (Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate)

• Product Name: Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate
• CAS No: 1806478-29-4
• MF: C₁₃H₁₄Br₂O₃
• MW: 378.05646276474
• CID: 4792239
• Update Time: 2025-10-21

Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate

• Inchi： 1S/C13H14Br2O3/c1-2-18-13(17)7-9-3-4-11(15)5-10(9)6-12(16)8-14/h3-5H,2,6-8H2,1H3
• InChI Key： KXDWBZYFSJUXET-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)OCC)=C(C=1)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate

Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate (CAS No. 1806478-29-4): A Comprehensive Overview

Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate, identified by its CAS number 1806478-29-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate consists of a phenyl ring substituted with bromine atoms and an acetoacetate moiety linked to an ethyl group. The presence of multiple bromine atoms makes it a valuable intermediate in synthetic chemistry, enabling further functionalization through cross-coupling reactions and other palladium-catalyzed processes. This structural feature has been exploited in recent studies to develop new methodologies for constructing complex molecular architectures.

In the realm of pharmaceutical research, Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate has been investigated for its potential role in the synthesis of bioactive molecules. The brominated aromatic system is particularly interesting because it can serve as a handle for introducing diverse pharmacophores into drug candidates. Recent advancements in medicinal chemistry have highlighted the utility of such compounds in targeting specific biological pathways, including those involved in inflammation and cancer metabolism.

One of the most compelling aspects of Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate is its versatility as a building block in organic synthesis. Researchers have leveraged its reactivity to develop novel synthetic routes that are more efficient and sustainable compared to traditional methods. For instance, studies have demonstrated its use in constructing heterocyclic compounds, which are prevalent in many modern drugs. The ability to introduce bromine atoms at specific positions allows for fine-tuning the electronic properties of the molecule, thereby influencing its interactions with biological targets.

The compound's relevance extends to the field of materials science as well. The brominated aromatic ring can be incorporated into polymers and coatings to enhance their thermal stability and flame retardancy properties. This application is particularly pertinent in industries where safety and durability are paramount, such as aerospace and automotive manufacturing. By integrating Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate into these materials, scientists aim to develop next-generation products that meet stringent performance requirements.

Recent research has also explored the potential of Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate as a tool in biochemical studies. Its unique structural features make it an ideal candidate for developing probes that can interact with specific enzymes or receptors. Such probes are crucial for understanding biological mechanisms at the molecular level and for identifying new therapeutic targets. For example, researchers have used derivatives of this compound to study the activity of cytochrome P450 enzymes, which are involved in drug metabolism and detoxification processes.

The synthesis of Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate presents both challenges and opportunities for synthetic chemists. While the presence of multiple functional groups offers numerous possibilities for modification, it also requires careful optimization to achieve high yields and purity. Advances in catalytic systems and green chemistry principles have provided new tools for addressing these challenges, making it possible to produce this compound more efficiently and with reduced environmental impact.

In conclusion, Ethyl 4-bromo-2-(3-bromo-2-oxopropyl)phenylacetate (CAS No. 1806478-29-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features make it a valuable intermediate in pharmaceutical synthesis, a versatile building block in organic chemistry, and a promising material for advanced applications. As research continues to uncover new uses for this compound, its importance is likely to grow further, driving innovation in both academic and industrial settings.